Cas no 612822-85-2 (5H-Benzocyclohepten-5-one, 2-hydroxy-3,4,6-trimethoxy-)

5H-Benzocyclohepten-5-one, 2-hydroxy-3,4,6-trimethoxy- structure
612822-85-2 structure
Product Name:5H-Benzocyclohepten-5-one, 2-hydroxy-3,4,6-trimethoxy-
CAS No:612822-85-2
MF:C14H14O5
MW:262.257964611053
CID:485982
PubChem ID:11470999
Update Time:2025-04-19

5H-Benzocyclohepten-5-one, 2-hydroxy-3,4,6-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 5H-Benzocyclohepten-5-one, 2-hydroxy-3,4,6-trimethoxy-
    • 2-hydroxy-3,4,6-trimethoxybenzo[7]annulen-5-one
    • 612822-85-2
    • CHEMBL133255
    • BDBM50133356
    • 2-Hydroxy-3,4,6-trimethoxy-benzocyclohepten-5-one
    • DTXSID40466984
    • Inchi: 1S/C14H14O5/c1-17-10-6-4-5-8-7-9(15)13(18-2)14(19-3)11(8)12(10)16/h4-7,15H,1-3H3
    • InChI Key: YVNSAXVZKHCVBT-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C=C2C=CC=C(C(C2=1)=O)OC)O)OC

Computed Properties

  • Exact Mass: 262.08412
  • Monoisotopic Mass: 262.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 64.99
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